Cas no 1260659-16-2 (2-1-(difluoromethyl)-1H-pyrazol-3-ylacetonitrile)

• Product Name: 2-1-(difluoromethyl)-1H-pyrazol-3-ylacetonitrile
• CAS No: 1260659-16-2
• MF: C₆H₅F₂N₃
• MW: 157.120807409286
• MDL: MFCD15976768
• CID: 5216739
• PubChem ID: 50896838
• Update Time: 2023-11-24

2-1-(difluoromethyl)-1H-pyrazol-3-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• [1-(difluoromethyl)-1H-pyrazol-3-yl]acetonitrile
• 2-(1-(Difluoromethyl)-1H-pyrazol-3-yl)acetonitrile
• 2-[1-(difluoromethyl)-1H-pyrazol-3-yl]acetonitrile
• STL584325
• SB85711
• 2-[1-(difluoromethyl)pyrazol-3-yl]acetonitrile
• 1H-Pyrazole-3-acetonitrile, 1-(difluoromethyl)-
• 2-1-(difluoromethyl)-1H-pyrazol-3-ylacetonitrile

• MDL： MFCD15976768
• Inchi： 1S/C6H5F2N3/c7-6(8)11-4-2-5(10-11)1-3-9/h2,4,6H,1H2
• InChI Key： BNUSFGITOMQQCO-UHFFFAOYSA-N
• SMILES： FC(N1C=CC(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles